Cas no 2309458-17-9 (2,8-Dioxaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 2,8-Dioxaspiro[4.5]decane-3-carboxylic acid
• CAS No: 2309458-17-9
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 5855215
• PubChem ID: 138990940
• Update Time: 2025-10-31

2,8-Dioxaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2309458-17-9
• AT35158
• 2,8-Dioxaspiro[4.5]decane-3-carboxylic acid
• EN300-6766471

• Inchi： 1S/C9H14O4/c10-8(11)7-5-9(6-13-7)1-3-12-4-2-9/h7H,1-6H2,(H,10,11)
• InChI Key： JIPMASNWORKAEP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CC2(C1)CCOCC2

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 2,8-Dioxaspiro[4.5]decane-3-carboxylic acid

2,8-Dioxaspiro[4.5]decane-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2309458-17-9, known as 2,8-Dioxaspiro[4.5]decane-3-carboxylic acid, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a fused bicyclic system with two oxygen atoms at the 2 and 8 positions. The presence of the carboxylic acid group at the 3 position further enhances its functional versatility, making it a valuable compound for various applications.

Spirocyclic compounds like 2,8-Dioxaspiro[4.5]decane-3-carboxylic acid are known for their rigid and stable structures, which are often exploited in drug design and material synthesis. Recent studies have highlighted the potential of this compound in biomedical applications, particularly in the development of novel drug delivery systems. Its unique spirocyclic framework allows for controlled drug release mechanisms, making it a promising candidate for targeted therapy.

The synthesis of 2,8-Dioxaspiro[4.5]decane-3-carboxylic acid involves a multi-step process that typically includes ring-closing reactions and oxidation steps to introduce the carboxylic acid functionality. Researchers have optimized these synthetic pathways to achieve higher yields and better purity levels, ensuring that the compound is readily available for large-scale applications.

One of the most intriguing aspects of this compound is its photophysical properties. Studies have shown that 2,8-Dioxaspiro[4.5]decane-3-carboxylic acid exhibits strong fluorescence under UV light, which makes it a potential candidate for use in sensors and imaging agents. This property has been leveraged in recent research to develop sensors for detecting heavy metal ions in aqueous solutions, demonstrating its utility in environmental monitoring.

In addition to its photophysical properties, 2,8-Dioxaspiro[4.5]decane-3-carboxylic acid has also been investigated for its antimicrobial activity. Preliminary studies suggest that this compound exhibits moderate activity against certain bacterial strains, opening up possibilities for its use in antimicrobial coatings or as a component in antiseptic formulations.

The structural rigidity of spirocyclic compounds like 2,8-Dioxaspiro[4.5]decane-3-carboxylic acid also makes them ideal candidates for use in crystal engineering and the development of advanced materials such as molecular sieves and porous frameworks. Recent advancements in this area have demonstrated how these compounds can be used to create highly ordered structures with tailored pore sizes and surface properties.

Moreover, the carboxylic acid group present in 2,8-Dioxaspiro[4.5]decane-3-carboxylic acid enables it to participate in various chemical reactions, such as esterification and amidation. These reactions are crucial for modifying the compound's properties to suit specific applications. For instance, ester derivatives of this compound have been explored for their potential use in polymer synthesis and as additives in lubricants.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of 2,8-Dioxaspiro[4.5]decane-3-carboxylic acid, revealing its potential as a component in organic electronics. The molecule's ability to conduct electricity under certain conditions makes it a candidate for use in flexible electronics and organic light-emitting diodes (OLEDs).

In conclusion, 2,8-Dioxaspiro[4.5]decane-3-carboxylic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug delivery, materials science, and environmental monitoring.